Levofloxacin impurity 4

• Molecular Formula: C23H30FN5O3
• Molecular Weight: 443.5 g/mol
• IUPAC Name: (2S)-7-fluoro-2-methyl-11-(4-methylpiperazine-1-carbonyl)-6-(4-methylpiperazin-1-yl)-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5(13),6,8,11-tetraen-10-one
• InChI: InChI=1S/C23H30FN5O3/c1-15-14-32-22-19-16(12-18(24)20(22)27-8-4-25(2)5-9-27)21(30)17(13-29(15)19)23(31)28-10-6-26(3)7-11-28/h12-13,15H,4-11,14H2,1-3H3/t15-/m0/s1
• InChI Key: CKBDMHVQWLNXOV-HNNXBMFYSA-N
• Isomeric SMILES: C[C@H]1COC2=C3N1C=C(C(=O)C3=CC(=C2N4CCN(CC4)C)F)C(=O)N5CCN(CC5)C
• Canonical SMILES: CC1COC2=C3N1C=C(C(=O)C3=CC(=C2N4CCN(CC4)C)F)C(=O)N5CCN(CC5)C

Description

Levofloxacin is widely used to treat various bacterial infections, and monitoring its impurities is crucial for ensuring the drug’s safety and efficacy .

Preparation Methods

The preparation of levofloxacin impurity 4 involves several synthetic routes. One method includes the reflux of levofloxacin carboxylic acid, N-methylethylenediamine hydrochloride, and triethylamine in dimethylsulfoxide. This mixture is then subjected to column chromatography to obtain this compound with high purity . Another method involves a substitution reaction using sodium methyl mercaptide followed by a reduction reaction in the presence of hydrogen and a catalyst . These methods are characterized by their simplicity, high yield, and environmental friendliness.

Chemical Reactions Analysis

Levofloxacin impurity 4 undergoes various chemical reactions, including:

Oxidation: This reaction can lead to the formation of different oxidized products.

Reduction: Reduction reactions can be performed using hydrogen and a suitable catalyst.

Substitution: Substitution reactions involve replacing one functional group with another, often using reagents like sodium methyl mercaptide.

Common reagents used in these reactions include ammonium acetate, cupric sulfate pentahydrate, and L-isoleucine . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Levofloxacin impurity 4 is used in various scientific research applications, including:

Analytical Method Development: It is used for developing and validating analytical methods for levofloxacin and its impurities.

Quality Control: It plays a role in quality control processes for the commercial production of levofloxacin.

Biomedical Research: It is used in studies related to the pharmacokinetics and pharmacodynamics of levofloxacin.

Mechanism of Action

Levofloxacin impurity 4, like levofloxacin, exerts its effects by inhibiting bacterial enzymes such as DNA gyrase and topoisomerase IV . These enzymes are crucial for bacterial DNA replication, and their inhibition leads to the disruption of bacterial cell division and growth .

Comparison with Similar Compounds

Levofloxacin impurity 4 can be compared with other fluoroquinolone impurities, such as those found in ciprofloxacin and gatifloxacin . While all these compounds share a similar mechanism of action, this compound is unique in its specific chemical structure and the conditions under which it is formed . This uniqueness can influence its reactivity and the types of impurities it forms during the synthesis and storage of levofloxacin .

Similar Compounds

Ciprofloxacin Impurities: Related to the fluoroquinolone antibiotic ciprofloxacin.

Gatifloxacin Impurities: Related to the fluoroquinolone antibiotic gatifloxacin.

This compound stands out due to its specific formation conditions and its role in the quality control of levofloxacin production .